Cas no 1796998-74-7 (1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1796998-74-7
• MF: C₁₆H₁₅ClFN₅O
• MW: 347.774605035782
• CID: 6409565
• PubChem ID: 75445531
• Update Time: 2025-05-24

1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z1602307085
• [1-(3-chloro-2-fluorophenyl)triazol-4-yl]-(4-prop-2-ynylpiperazin-1-yl)methanone
• 1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine
• 1796998-74-7
• AKOS033456902
• EN300-26623040

• Inchi： 1S/C16H15ClFN5O/c1-2-6-21-7-9-22(10-8-21)16(24)13-11-23(20-19-13)14-5-3-4-12(17)15(14)18/h1,3-5,11H,6-10H2
• InChI Key： IKXUBTPNIRZNSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)N1C=C(C(N2CCN(CC#C)CC2)=O)N=N1

Computed Properties

• Exact Mass: 347.0949160g/mol
• Monoisotopic Mass: 347.0949160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine

Introduction to Compound with CAS No. 1796998-74-7 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1796998-74-7 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. The molecular structure of this compound features a complex arrangement of functional groups, making it a promising candidate for various therapeutic applications. Specifically, the compound is characterized by the presence of a 1-[1-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine core, which exhibits unique chemical and pharmacological properties.

The 3-chloro-2-fluorophenyl moiety in the molecular structure contributes to the compound's ability to interact with biological targets in a highly specific manner. This moiety is known for its ability to modulate enzyme activity and receptor binding, making it particularly valuable in the development of drugs that target neurological disorders. Furthermore, the 1H-1,2,3-triazole ring adds another layer of complexity to the molecule, enhancing its binding affinity and selectivity.

The 4-(prop-2-yn-1-yl)piperazine component of the compound is another critical feature that contributes to its pharmacological profile. Piperazine derivatives are well-known for their versatility in drug design, particularly due to their ability to interact with a wide range of biological targets. The propargyl group (-C≡CH) introduces additional functionalization possibilities, allowing for further modifications that can fine-tune the compound's properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The compound with CAS No. 1796998-74-7 has shown promise in preclinical studies as a potential treatment for conditions such as depression and anxiety. The unique combination of functional groups in its structure allows it to interact with neurotransmitter receptors in a way that may help alleviate symptoms associated with these disorders.

The pharmacological activity of this compound has been extensively studied in various cellular and animal models. Research has demonstrated that it can modulate the activity of serotonin receptors, which are implicated in mood regulation. Additionally, it has shown potential in inhibiting enzymes that are involved in the pathogenesis of neurodegenerative diseases. These findings highlight the compound's therapeutic potential and justify further investigation into its clinical applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the precise construction of its complex molecular framework. Researchers have employed various strategies, including cross-coupling reactions and cyclization processes, to construct the key functional groups present in the molecule.

The chemical stability of the compound is another important consideration in its development as a therapeutic agent. Studies have shown that it maintains its structural integrity under various conditions, which is crucial for its formulation into a stable drug product. Furthermore, its solubility profile has been optimized to enhance bioavailability, ensuring that it can be effectively delivered to target tissues.

The safety profile of this compound has also been thoroughly evaluated through preclinical toxicology studies. These studies have demonstrated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully understand its long-term effects and potential side effects.

The development of new drugs is often a lengthy and complex process, requiring extensive research and testing before they can be approved for clinical use. The compound with CAS No. 1796998-74-7 represents an exciting advancement in medicinal chemistry, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, it may one day become a cornerstone in the treatment of various diseases.

In conclusion, Compound with CAS No. 1796998-74-7 is a structurally complex molecule with significant therapeutic potential. Its unique combination of functional groups allows it to interact with biological targets in a highly specific manner, making it a valuable tool in drug discovery and development. With ongoing research and clinical trials, this compound holds promise for improving treatments for neurological disorders and other conditions.